Cas no 40745-44-6 (1,2-Dihydroacenaphthylen-1-amine)

1,2-Dihydroacenaphthylen-1-amine structure
40745-44-6 structure
Product Name:1,2-Dihydroacenaphthylen-1-amine
CAS No:40745-44-6
MF:C12H11N
MW:169.222442865372
CID:55283
PubChem ID:410756
Update Time:2025-04-18

1,2-Dihydroacenaphthylen-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Dihydroacenaphthylen-1-amine
    • 1,2-Dihydro-1-acenaphthylenamine
    • 1-Acenaphthen amine
    • 1-Acenaphthenamine hydrochloride
    • 1-Amino-acenaphthen
    • 1-aminoacenaphthene
    • 2-Amino-acenaphthen
    • Acenaphthen-1-amine chloride
    • Acenaphthen-1-ylamin
    • Acenaphthen-1-ylamin, Hydrochlorid
    • acenaphthen-1-ylamine
    • acenaphthen-1-yl-amine
    • acenaphthen-1-ylamine, hydrochloride
    • 1-Acenaphthenamine(7CI)
    • SB45496
    • AKOS005145946
    • LCYNDXQWJAMEAI-UHFFFAOYSA-N
    • SB45761
    • SCHEMBL2240222
    • A15561
    • 40745-44-6
    • DTXSID20961164
    • FT-0761715
    • 1-Acenaphthenamine
    • DB-025600
    • G63579
    • Inchi: 1S/C12H11N/c13-11-7-9-5-1-3-8-4-2-6-10(11)12(8)9/h1-6,11H,7,13H2
    • InChI Key: LCYNDXQWJAMEAI-UHFFFAOYSA-N
    • SMILES: NC1C2=CC=CC3=CC=CC(=C23)C1

Computed Properties

  • Exact Mass: 169.08923
  • Monoisotopic Mass: 169.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 1.187
  • Melting Point: 81 ºC
  • Boiling Point: 288.52°C (rough estimate)
  • Flash Point: 173.9°C
  • Refractive Index: 1.5785 (estimate)
  • PSA: 26.02

1,2-Dihydroacenaphthylen-1-amine Pricemore >>

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